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Compound of Interest

Compound Name: UK 356618

Cat. No.: B1683371 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
UK-356618 is a potent and selective inhibitor of matrix metalloproteinase-3 (MMP-3), also

known as stromelysin-1.[1][2][3] It demonstrates significantly less potency against other MMPs

such as MMP-1, MMP-2, MMP-9, MMP-13, and MMP-14.[1][2][3] Accurate and consistent

preparation of UK-356618 stock solutions is crucial for reliable experimental outcomes in

research and drug development settings. These application notes provide a detailed protocol

for the preparation, storage, and handling of UK-356618 stock solutions.

Chemical Properties and Data
A summary of the key chemical and physical properties of UK-356618 is presented in the table

below for easy reference.
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Property Value Reference

Molecular Weight 557.72 g/mol [3]

CAS Number 230961-08-7 [1][3]

Appearance White to light yellow solid [3]

Purity >98% [1]

IC₅₀ for MMP-3 5.9 nM [1][2][3]

Stock Solution Preparation Protocol
This protocol details the steps for preparing a high-concentration stock solution of UK-356618.

3.1. Materials and Equipment

UK-356618 powder

Dimethyl sulfoxide (DMSO), anhydrous

1M Hydrochloric acid (HCl)

Microcentrifuge tubes or amber glass vials

Analytical balance

Vortex mixer

Ultrasonic water bath

pH meter or pH indicator strips

Pipettes and sterile pipette tips

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

3.2. Safety Precautions
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Handle UK-356618 in a well-ventilated area.[4]

Avoid inhalation of dust and formation of aerosols.[4]

Wear appropriate PPE, including safety glasses, gloves, and a lab coat, to prevent skin and

eye contact.[4]

In case of contact with eyes, rinse immediately with plenty of water and seek medical advice.

[4]

In case of skin contact, wash off with soap and plenty of water.[4]

3.3. Step-by-Step Protocol

Equilibrate: Before opening, allow the vial of UK-356618 powder to equilibrate to room

temperature for at least 60 minutes. This prevents condensation of moisture onto the

hygroscopic compound.

Weighing: Accurately weigh the desired amount of UK-356618 powder using an analytical

balance. Perform this in a chemical fume hood to minimize inhalation exposure.

Solvent Addition: Add the appropriate volume of anhydrous DMSO to the UK-356618 powder

to achieve the desired stock concentration. For example, to prepare a 10 mM stock solution,

add 1.7930 mL of DMSO to 10 mg of UK-356618.

Dissolution:

Vortex the solution for 1-2 minutes to facilitate dissolution.

For complete dissolution, sonicate the solution in an ultrasonic water bath.

If necessary, adjust the pH to 2 with 1M HCl to aid solubility.[1][3] Monitor the pH carefully

during this step.

Aliquotting: Once the UK-356618 is completely dissolved, aliquot the stock solution into

smaller, single-use volumes in sterile microcentrifuge tubes or amber glass vials. This

minimizes freeze-thaw cycles which can degrade the compound.[1][3]
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Storage: Store the aliquots at the recommended temperatures as detailed in the storage

section below.

3.4. Stock Solution Calculation Quick Guide

The following table provides pre-calculated volumes of DMSO needed to prepare common

stock concentrations from 1 mg, 5 mg, and 10 mg of UK-356618.[3]

Desired
Concentration

Mass of UK-356618
(1 mg)

Mass of UK-356618
(5 mg)

Mass of UK-356618
(10 mg)

1 mM 1.7930 mL 8.9651 mL 17.9301 mL

5 mM 0.3586 mL 1.7930 mL 3.5860 mL

10 mM 0.1793 mL 0.8965 mL 1.7930 mL

Storage and Stability
Proper storage is critical to maintain the activity of UK-356618.

Form Storage Temperature Stability Period

Solid Powder -20°C 3 years

Stock Solution in DMSO -80°C 6 months

Stock Solution in DMSO -20°C 1 month

Note: It is strongly recommended to use freshly prepared solutions.[2] If storing, ensure vials

are tightly sealed to prevent evaporation and contamination.[4]

Experimental Workflow and Signaling Pathway
The following diagrams illustrate the experimental workflow for preparing UK-356618 stock

solutions and its inhibitory effect on the MMP-3 signaling pathway.
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Caption: Workflow for the preparation and storage of UK-356618 stock solutions.
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Caption: Inhibition of active MMP-3 by UK-356618, preventing extracellular matrix degradation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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